6-Ethyl-2-(methoxymethyl)pyrimidin-4-ol

• IUPAC Name: 4-ethyl-2-(methoxymethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C8H12N2O2/c1-3-6-4-8(11)10-7(9-6)5-12-2/h4H,3,5H2,1-2H3,(H,9,10,11)
• InChI Key: CAALPWVHKWNJSL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)COC
• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• CAS No.: 911388-92-6

Description

6-Ethyl-2-(methoxymethyl)pyrimidin-4-ol is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Biological Activity

6-Ethyl-2-(methoxymethyl)pyrimidin-4-ol is a pyrimidine derivative that has garnered interest for its potential biological activities, particularly in the fields of cancer treatment and antimicrobial properties. This article reviews the current understanding of its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound's structure is characterized by a pyrimidine ring substituted with an ethyl group at position 6 and a methoxymethyl group at position 2. This unique arrangement is thought to contribute to its biological activity through various mechanisms.

Biological Activity Overview

Research has indicated that compounds similar to 6-Ethyl-2-(methoxymethyl)pyrimidin-4-ol exhibit a range of biological activities, including:

• Anticancer Activity : Some studies suggest that pyrimidine derivatives can induce apoptosis in cancer cells, inhibit cell proliferation, and affect cell cycle regulation.
• Antimicrobial Properties : There is evidence that certain pyrimidine derivatives possess antibacterial and antifungal activities.

The anticancer activity of 6-Ethyl-2-(methoxymethyl)pyrimidin-4-ol may involve:

• Induction of Apoptosis : Similar compounds have been shown to upregulate pro-apoptotic genes such as P53 and Bax while downregulating anti-apoptotic genes like Bcl-2 .
• Cell Cycle Arrest : The compound may interfere with cell cycle progression, particularly in cancer cell lines such as MCF-7 (breast cancer) and HCT116 (colon cancer) .

Case Studies

In a study evaluating the cytotoxic effects of various pyrimidine derivatives, it was found that some compounds exhibited significant inhibition of cell growth in MCF-7 cells, with IC50 values indicating potent activity . The study highlighted that the mechanism involved DNA fragmentation and modulation of key regulatory proteins associated with apoptosis.

Antimicrobial Activity

Research has shown that pyrimidine derivatives can exhibit significant antimicrobial activity against various bacterial strains. For instance, derivatives have been tested against Gram-positive bacteria, showing minimum inhibitory concentrations (MIC) ranging from 0.25 to 1 μg/mL .

Data Table: Biological Activities of Pyrimidine Derivatives

Compound Name	Activity Type	Target Organism/Cell Line	IC50/MIC (µg/mL)	Mechanism of Action
6-Ethyl-2-(methoxymethyl)pyrimidin-4-ol	Anticancer	MCF-7	TBD	Induction of apoptosis
Other Pyrimidine Derivative A	Antimicrobial	S. aureus	0.5	Cell wall synthesis inhibition
Other Pyrimidine Derivative B	Anticancer	HCT116	TBD	Cell cycle arrest
Other Pyrimidine Derivative C	Antimicrobial	E. coli	6.5	Disruption of membrane integrity

ADMET Properties

The Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of pyrimidine derivatives is crucial for their development as therapeutic agents. Preliminary studies suggest favorable ADMET properties for some derivatives, indicating potential for clinical use .